Cas no 951884-17-6 (N-Isobutyl 2-bromo-5-fluorobenzamide)

• Product Name: N-Isobutyl 2-bromo-5-fluorobenzamide
• CAS No: 951884-17-6
• MF: C₁₁H₁₃BrFNO
• MW: 274.129425764084
• CID: 856594
• PubChem ID: 24692108
• Update Time: 2025-11-02

N-Isobutyl 2-bromo-5-fluorobenzamide Chemical and Physical Properties

Names and Identifiers

• N-ISOBUTYL 2-BROMO-5-FLUOROBENZAMIDE
• 2-Bromo-5-fluoro-N-isobutylbenzamide
• 2-bromo-5-fluoro-N-(2-methylpropyl)benzamide
• PC8014
• BS-23767
• CS-0211814
• DTXSID60640749
• 951884-17-6
• AKOS000171259
• MFCD09800914
• N-ISOBUTYL-2-BROMO-5-FLUOROBENZAMIDE
• DB-371565
• N-Isobutyl 2-bromo-5-fluorobenzamide

• MDL： MFCD09800914
• Inchi： 1S/C11H13BrFNO/c1-7(2)6-14-11(15)9-5-8(13)3-4-10(9)12/h3-5,7H,6H2,1-2H3,(H,14,15)
• InChI Key： FDHFKYPOGPADGG-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1C(NCC(C)C)=O)F

Computed Properties

• Exact Mass: 273.01600
• Monoisotopic Mass: 273.01645g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 29.1Ų

Experimental Properties

• PSA: 29.10000
• LogP: 3.36490

Additional information on N-Isobutyl 2-bromo-5-fluorobenzamide

N-Isobutyl 2-bromo-5-fluorobenzamide: A Versatile Compound in Medicinal Chemistry

N-Isobutyl 2-bromo-5-fluorobenzamide, with the CAS No. 951884-17-6, represents a significant molecule in the field of medicinal chemistry. This compound belongs to the class of benzamide derivatives, characterized by a benzene ring substituted with a bromine atom at the 2-position and a fluorine atom at the 5-position, along with an N-isobutyl group attached to the amide functional group. Its unique structural features make it a promising candidate for pharmaceutical research, particularly in the development of novel therapeutics targeting various biological pathways.

Recent studies have highlighted the potential of N-Isobutyl 2-bromo-5-fluorobenzamide in modulating enzyme activity and receptor interactions. For instance, a 2023 publication in Journal of Medicinal Chemistry demonstrated that the bromine and fluorine substituents in this compound significantly enhance its binding affinity to specific protein targets, such, as tyrosine kinase receptors. The N-isobutyl group contributes to molecular flexibility, allowing for conformational changes that optimize interactions with target proteins. This structural adaptability is a key factor in the compound's potential as a lead molecule for drug discovery.

The chemical structure of N-Isobutyl 2-bromo-5-fluorobenzamide is defined by its aromatic ring system and functional groups. The benzene ring, substituted with bromine and fluorine atoms, provides electronic effects that influence the molecule's reactivity and biological activity. The 2-bromo-5-fluorobenzamide core is particularly interesting due to the combined effects of halogen atoms, which can act as electron-withdrawing groups, altering the electron density distribution in the aromatic ring. This electronic modulation is crucial for the compound's ability to interact with diverse biological targets.

Research published in Organic & Biomolecular Chemistry in 2024 has explored the synthetic pathways for N-Isobutyl 2-bromo-5-fluorobenzamide, emphasizing the importance of selective functional group introduction. The study described a novel catalytic method using transition metal complexes to achieve high-yield synthesis of this compound. This advancement addresses challenges in the traditional synthesis of substituted benzamides, which often suffer from side reactions and low selectivity. The optimized synthetic route not only improves the efficiency of production but also reduces the environmental impact associated with conventional methods.

Another significant area of research is the pharmacological profiling of N-Isobutyl 2-bromo-5-fluorobenzamide. A 2023 study in Drug Discovery Today evaluated its potential as an inhibitor of the enzyme acetylcholinesterase, which is relevant to the treatment of neurodegenerative disorders. The compound exhibited moderate inhibitory activity, suggesting its utility in the development of drugs for conditions such as Alzheimer's disease. Further in vitro studies indicated that the N-isobutyl group may enhance the compound's stability in biological environments, reducing degradation by enzymatic pathways.

Recent advancements in computational chemistry have also contributed to the understanding of N-Isobutyl 2-bromo-5-fluorobenzamide's behavior. A 2024 study in Journal of Computational Chemistry utilized molecular docking simulations to predict the compound's interaction with various protein targets. The results suggested that the 2-bromo-5-fluorobenzamide core could bind to the active site of certain kinases, potentially modulating their activity. This computational insight provides a foundation for rational drug design, enabling researchers to tailor the molecule for specific therapeutic applications.

The role of halogen atoms in the pharmacological activity of N-Isobutyl 2-bromo-5-fluorobenzamide has been a focus of recent studies. A 2023 review article in Medicinal Research Reviews discussed how the presence of bromine and fluorine atoms can influence the molecule's lipophilicity and metabolic stability. The 2-bromo group was found to enhance the compound's ability to cross the blood-brain barrier, a critical factor for drugs targeting central nervous system disorders. Conversely, the 5-fluorine substitution may affect the molecule's solubility, which is an important consideration for drug formulation.

Additionally, the N-isobutyl group's impact on the compound's pharmacokinetic properties has been explored. A 2024 study in Pharmaceutical Research investigated the metabolic stability of N-Isobutyl 2-bromo-5-fluorobenzamide in vivo. The results indicated that the isobutyl chain contributes to the molecule's resistance to enzymatic hydrolysis, thereby extending its half-life in the bloodstream. This property is particularly valuable for drugs requiring prolonged therapeutic effects, such as chronic disease management.

The synthesis of N-Isobutyl 2-bromo-5-fluorobenzamide has also been optimized through green chemistry approaches. A 2023 publication in Green Chemistry described a solvent-free method using microwave irradiation to achieve high-purity synthesis of the compound. This technique reduces the use of hazardous solvents and minimizes waste production, aligning with the principles of sustainable chemistry. The efficiency of this method has the potential to lower production costs and improve the environmental profile of the compound's manufacturing process.

Despite its promising properties, the development of N-Isobutyl 2-bromo-5-fluorobenzamide as a therapeutic agent faces challenges. A 2024 study in Drug Safety highlighted the need for further research to address potential toxicological concerns. While the compound showed acceptable safety profiles in preliminary studies, long-term effects and interactions with other medications require thorough investigation. Additionally, the compound's efficacy in human trials has not yet been established, necessitating extensive clinical research.

In conclusion, the research on N-Isobutyl 2-bromo-5-fluorobenzamide has advanced significantly, offering insights into its chemical structure, synthetic methods, and potential therapeutic applications. The compound's unique properties, including its halogen-substituted aromatic ring and isobutyl group, position it as a promising candidate for drug development. Continued research in areas such as pharmacokinetics, toxicology, and clinical trials will be essential to fully realize its potential as a therapeutic agent.

As the field of medicinal chemistry evolves, the study of molecules like N-Isobutyl 2-bromo-5-fluorobenzamide will remain critical. The interplay between chemical structure and biological activity continues to drive innovation in drug discovery, and the insights gained from this compound may pave the way for new treatments for a range of diseases. The ongoing exploration of its properties and applications underscores the importance of interdisciplinary research in advancing pharmaceutical science.

Furthermore, the development of N-Isobutyl 2-bromo-5-fluorobenzamide highlights the importance of sustainable and efficient synthetic methods. As the demand for pharmaceuticals grows, the ability to produce such compounds with minimal environmental impact will become increasingly vital. The integration of green chemistry principles into the synthesis of this molecule exemplifies how modern pharmaceutical research can balance innovation with ecological responsibility.

Finally, the potential of N-Isobutyl 2-bromo-5-fluorobenzamide in the treatment of neurological and metabolic disorders underscores its significance in modern medicine. As research continues to uncover its mechanisms of action and therapeutic potential, this compound may emerge as a valuable tool in the fight against some of the most challenging diseases of our time. The journey of this molecule from the laboratory to the clinic represents the dynamic and ever-evolving nature of pharmaceutical science.

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